molecular formula C13H13NOS B6367671 3-(4-Ethylthiophenyl)-2-hydroxypyridine, 95% CAS No. 1261973-93-6

3-(4-Ethylthiophenyl)-2-hydroxypyridine, 95%

Cat. No. B6367671
CAS RN: 1261973-93-6
M. Wt: 231.32 g/mol
InChI Key: RVGBWZBHTIFUEG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4-Ethylthiophenyl)-2-hydroxypyridine, 95% (ETHP-2HOP) is an organic compound that has been gaining recognition in the scientific community due to its potential use in a variety of laboratory experiments and applications. ETHP-2HOP is a heterocyclic compound composed of a 4-ethylthiophenyl ring and a 2-hydroxypyridine ring. It is a colorless solid which is soluble in organic solvents such as ethanol and chloroform. ETHP-2HOP has a wide range of applications in both synthetic chemistry and biological research.

Scientific Research Applications

3-(4-Ethylthiophenyl)-2-hydroxypyridine, 95% has been used in a variety of scientific research applications. It has been used as a ligand in coordination chemistry, as a catalyst in organic synthesis, and as a substrate in biochemistry. It has also been used in the synthesis of other heterocyclic compounds such as pyridines, thiophenes, and thiazoles. 3-(4-Ethylthiophenyl)-2-hydroxypyridine, 95% has also been used as a reagent in the synthesis of a variety of pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-(4-Ethylthiophenyl)-2-hydroxypyridine, 95% is not fully understood. It is believed that the compound interacts with a variety of molecules in the body including enzymes, proteins, and nucleic acids. It is thought that the compound may also interact with other organic compounds such as lipids and carbohydrates.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(4-Ethylthiophenyl)-2-hydroxypyridine, 95% are not yet fully understood. It is believed to have a variety of effects on the body, including the inhibition of certain enzymes, the modulation of gene expression, and the inhibition of certain cell signaling pathways. It is also thought to have an effect on the immune system, as it has been shown to modulate the production of cytokines and chemokines.

Advantages and Limitations for Lab Experiments

3-(4-Ethylthiophenyl)-2-hydroxypyridine, 95% has a number of advantages and limitations for use in laboratory experiments. One of the major advantages of using 3-(4-Ethylthiophenyl)-2-hydroxypyridine, 95% is its high solubility in organic solvents, which makes it easy to use in a variety of synthetic reactions. Additionally, its low toxicity makes it safe to use in a variety of laboratory experiments. However, it is important to note that 3-(4-Ethylthiophenyl)-2-hydroxypyridine, 95% is not very stable and is prone to decomposition at higher temperatures.

Future Directions

Given its potential applications in a variety of scientific research areas, there are a number of potential future directions for 3-(4-Ethylthiophenyl)-2-hydroxypyridine, 95%. These include further research into its mechanism of action, potential therapeutic applications, and the development of new synthetic methods for its synthesis. Additionally, further research into its biochemical and physiological effects could lead to new insights into the regulation of gene expression and cell signaling pathways. Finally, further research into its use as a catalyst in organic synthesis could lead to the development of new and more efficient synthetic methods.

Synthesis Methods

3-(4-Ethylthiophenyl)-2-hydroxypyridine, 95% can be synthesized using a variety of methods. One of the most common methods is the condensation reaction of 4-ethylthiophenol and 2-hydroxy-pyridine, which can be catalyzed by a variety of acids such as sulfuric acid, hydrochloric acid, or acetic acid. The reaction is typically conducted at temperatures between 50-100°C and is usually complete within a few hours.

properties

IUPAC Name

3-(4-ethylsulfanylphenyl)-1H-pyridin-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H13NOS/c1-2-16-11-7-5-10(6-8-11)12-4-3-9-14-13(12)15/h3-9H,2H2,1H3,(H,14,15)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RVGBWZBHTIFUEG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCSC1=CC=C(C=C1)C2=CC=CNC2=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H13NOS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

231.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(4-Ethylthiophenyl)-2-hydroxypyridine

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